Cas no 18382-34-8 ([1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine)

• Product Name: [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine
• CAS No: 18382-34-8
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6138235
• PubChem ID: 130007800
• Update Time: 2025-06-11

[1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine
• 18382-34-8
• EN300-1851538

• Inchi： 1S/C13H18N2/c1-13(2,14-3)9-11-8-10-6-4-5-7-12(10)15-11/h4-8,14-15H,9H2,1-3H3
• InChI Key： PVBOGRDAQWUQPF-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.8Ų

Additional information on [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine

Chemical Profile of [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine and CAS No. 18382-34-8

[1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine] is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 18382-34-8, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural motif of this molecule, featuring an indole ring and a tertiary amine group, positions it as a versatile intermediate for synthesizing biologically active molecules.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and its presence in numerous pharmacologically active compounds. The presence of the indole ring in [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine suggests that it may exhibit similar biological activities or serve as a precursor for compounds with therapeutic potential. Furthermore, the secondary amine functionality provides additional reactivity, enabling further derivatization and modification to tailor its pharmacological properties.

Recent research in the field of indole derivatives has highlighted their significance in the development of novel therapeutic agents. For instance, studies have demonstrated the anti-inflammatory, anticancer, and antimicrobial properties of various indole-based compounds. The compound [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine, with its structural features aligning with these bioactive scaffolds, presents an intriguing candidate for further investigation.

The synthesis of [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The indole ring is typically synthesized via the Fischer indole synthesis or other related methods, while the tertiary amine group can be introduced through nucleophilic substitution or reductive amination reactions. The methyl group at the 2-position of the propyl chain adds complexity to the synthesis but also enhances the compound's lipophilicity, which can be advantageous for membrane permeability and bioavailability.

In terms of pharmacological activity, preliminary studies suggest that [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine may exhibit interactions with various biological targets. The indole ring can engage with enzymes such as heme oxygenase and cytochrome P450 enzymes, while the tertiary amine can serve as a binding site for receptors or ion channels. These interactions could lead to effects ranging from modulation of neurotransmitter release to inhibition of inflammatory pathways.

The compound's potential as a lead molecule in drug discovery is further supported by computational modeling studies. Molecular docking simulations can predict how [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine might bind to specific protein targets, providing insights into its mechanism of action. These simulations are often combined with experimental validation to refine understanding and guide further optimization efforts.

One area of interest is the exploration of [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine as a precursor for more complex derivatives. By modifying different functional groups within the molecule, researchers can generate libraries of compounds with diverse biological profiles. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The compound's stability under various conditions is another critical aspect to consider during drug development. Factors such as solubility, thermal stability, and shelf life must be evaluated to ensure that [1-(1H-indol-2-yl)-2-methylpropan-2-yl](methyl)amine remains effective throughout its intended use. Advanced analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to characterize its structure and monitor any degradation products.

Environmental considerations also play a role in the development and application of [1-(1H-indol-2-yll)-2-methylpropan--(methyl)amine]. Sustainable synthetic routes that minimize waste and reduce environmental impact are increasingly preferred in modern pharmaceutical research. Green chemistry principles are being integrated into synthetic strategies to ensure that the production process aligns with ecological standards.

Future research directions may include exploring the potential of [1-(1H-indol--(methyl)amine] in treating neurological disorders or chronic diseases where modulation of neurotransmitter systems is relevant. Its unique structural features make it a promising candidate for developing novel therapeutics that address unmet medical needs.

In conclusion, [1-(1H-indol--(methyl)amine] represents a fascinating compound with significant potential in pharmaceutical chemistry. Its structural characteristics, coupled with recent advancements in drug discovery methodologies, position it as a valuable asset for researchers seeking to develop innovative therapeutic agents.